Cas no 1822593-50-9 (METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE)

• Product Name: METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE
• CAS No: 1822593-50-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5580947
• PubChem ID: 118992281
• Update Time: 2025-06-13

METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE
• Benzeneacetic acid, α-amino-3-fluoro-2-methyl-, methyl ester
• EN300-1865500
• methyl 2-amino-2-(3-fluoro-2-methylphenyl)acetate
• 1822593-50-9

• Inchi： 1S/C10H12FNO2/c1-6-7(4-3-5-8(6)11)9(12)10(13)14-2/h3-5,9H,12H2,1-2H3
• InChI Key： WNACTTVBYSGPBK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 260.3±35.0 °C(Predicted)
• pka: 6.62±0.10(Predicted)

Additional information on METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE

Research Briefing on METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE (CAS: 1822593-50-9)

METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE (CAS: 1822593-50-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated phenyl and amino ester functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The structural features of METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE make it a versatile building block in medicinal chemistry. The presence of the fluorine atom at the 3-position of the phenyl ring enhances the compound's metabolic stability and bioavailability, while the amino ester moiety provides a handle for further derivatization. These attributes have led to its incorporation into the design of novel small-molecule inhibitors and modulators for various biological targets.

Recent research has explored the synthetic pathways for METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE, with an emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable, enantioselective synthesis route that employs asymmetric hydrogenation as a key step. This method not only improves the efficiency of production but also ensures the high enantiomeric purity required for pharmaceutical applications.

In addition to its synthetic utility, METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE has been evaluated for its biological activity. Preliminary in vitro studies have demonstrated its potential as a precursor for compounds with anti-inflammatory and neuroprotective effects. For instance, derivatives of this compound have shown inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest its promise in the development of new therapeutics for conditions such as rheumatoid arthritis and neurodegenerative diseases.

Further investigations into the pharmacokinetic properties of METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE and its derivatives are underway. A recent preclinical study highlighted its favorable absorption and distribution profiles, with minimal off-target effects observed in animal models. These results underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, METHYL2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ACETATE (CAS: 1822593-50-9) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its unique structural features, combined with its demonstrated biological activity, make it a promising candidate for the design of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in the treatment of complex diseases.